Cas no 849061-98-9 (2-fluoro-3-formylphenylboronic acid)

2-Fluoro-3-formylphenylboronic acid is a versatile boronic acid derivative featuring both a formyl (–CHO) and a fluoro (–F) substituent on the aromatic ring. This bifunctional compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where the boronic acid moiety facilitates palladium-catalyzed C–C bond formation, while the formyl group offers additional reactivity for further functionalization. The electron-withdrawing fluorine substituent enhances the stability of the boronic acid and can influence the reactivity of the aryl ring in subsequent transformations. This compound is useful in pharmaceutical and materials science research, serving as a key intermediate for synthesizing complex molecules with tailored properties. Its dual functionality enables efficient modular synthesis of advanced organic frameworks.
2-fluoro-3-formylphenylboronic acid structure
849061-98-9 structure
Product Name:2-fluoro-3-formylphenylboronic acid
CAS No:849061-98-9
MF:C7H6BFO3
MW:167.930145740509
MDL:MFCD07369725
CID:716670
PubChem ID:16217829
Update Time:2025-06-08

2-fluoro-3-formylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Fluoro-3-formylphenyl)boronic acid
    • 2-Fluoro-3-formylphenylboronic Acid (contains varying amounts of Anhydride)
    • 2-Fluoro-3-formylphenylboronic acid
    • Boronic acid,B-(2-fluoro-3-formylphenyl)-
    • 2-Fluoro-3-formylbenzeneboronic Acid (contains varying amounts of Anhydride)
    • 2-fluoro-3-formylbenzeneboronic acid
    • BORONIC ACID, B-(2-FLUORO-3-FORMYLPHENYL)-
    • YJXJCPZHXDDRNH-UHFFFAOYSA-N
    • VB10273
    • LS11328
    • AB32182
    • TRA0000921
    • PC32756
    • FCH1122829
    • BC001218
    • AM808070
    • ST2402208
    • AX8025229
    • X2317
    • F10
    • B-(2-Fluoro-3-formylphenyl)boronic acid (ACI)
    • Boronic acid, (2-fluoro-3-formylphenyl)- (9CI)
    • 2-Fluoro-3-formylphenylboronic acid, >=95%
    • DB-028053
    • DS-14456
    • EN300-1698989
    • SCHEMBL1278618
    • F1078
    • AKOS015854307
    • CS-W017822
    • 849061-98-9
    • MFCD07369725
    • J-509366
    • SY107214
    • (2-Fluoro-3-formylphenyl)boronicacid
    • DTXSID30584585
    • (2-Fluoro-3-formyl-phenyl)boronic acid
    • 2-fluoro-3-formylphenylboronic acid
    • MDL： MFCD07369725
    • Inchi： 1S/C7H6BFO3/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-4,11-12H
    • InChI Key： YJXJCPZHXDDRNH-UHFFFAOYSA-N
    • SMILES： O=CC1C(F)=C(B(O)O)C=CC=1

Computed Properties

  • Exact Mass: 168.03900
  • Monoisotopic Mass: 168.0394024g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: No data available
  • Density: 1.33
  • Melting Point: 100-105 °C (lit.)
  • Boiling Point: 352.5±52.0 °C at 760 mmHg
  • Flash Point: 167.0±30.7 °C
  • Refractive Index: 1.524
  • PSA: 57.53000
  • LogP: -0.68200

2-fluoro-3-formylphenylboronic acid Security Information

2-fluoro-3-formylphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-fluoro-3-formylphenylboronic acid Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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